Cas no 2227805-02-7 ((1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol
• CAS No: 2227805-02-7
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6187022
• PubChem ID: 165711490
• Update Time: 2025-10-24

(1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol
• 2227805-02-7
• EN300-1993606

• Inchi： 1S/C8H8ClF2NO/c9-8-5(11)2-1-4(10)7(8)6(13)3-12/h1-2,6,13H,3,12H2/t6-/m1/s1
• InChI Key： YEAOZPBFNMGGSS-ZCFIWIBFSA-N
• SMILES： ClC1C(=CC=C(C=1[C@@H](CN)O)F)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol

Introduction to Compound CAS No. 2227805-02-7: (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol

(1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol, with the CAS number 2227805-02-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and multiple functional groups such as an amino group, a chloro substituent, and difluoro substituents on the phenyl ring. These properties make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.

The chemical structure of (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol is defined by its chiral carbon atom, which imparts enantiomeric specificity to the molecule. This enantiomeric purity is crucial in pharmaceutical applications, as different enantiomers can exhibit distinct biological activities and pharmacokinetic profiles. The presence of the amino group and the chloro and difluoro substituents on the phenyl ring further enhances the compound's reactivity and potential for forming stable complexes with biological targets.

Recent studies have highlighted the potential of (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The compound's ability to selectively bind to these enzymes suggests its potential as a lead molecule for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, the compound's low toxicity profile in preclinical studies suggests that it may be suitable for long-term therapeutic use.

In terms of synthetic methods, several efficient routes have been developed to produce (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol. One notable approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. This method ensures high enantiomeric purity and yields, making it suitable for large-scale production. Another approach involves the use of transition metal-catalyzed reactions to introduce the amino group and other functional groups onto the phenyl ring.

The potential applications of (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in chiral catalysts and ligands due to its unique structural features. Its ability to form stable complexes with metal ions makes it a valuable component in asymmetric catalysis reactions.

In conclusion, (1S)-2-amino-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol (CAS No. 2227805-02-7) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or material component. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in the scientific community.